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Compound of Interest

Compound Name: 2-Methyl-3-hexyne

Cat. No.: B12645692

Disclaimer: A specific Safety Data Sheet (SDS) for 2-Methyl-3-hexyne is not readily available.
The following information is synthesized from data on structurally similar alkynes, such as 3-
Hexyne and 5-Methyl-1-hexyne, and should be used as a guide.[1][2] It is crucial to handle this
chemical with extreme caution and to consult with your institution's Environmental Health and
Safety (EHS) department for specific guidance.

This document provides essential procedural guidance for researchers, scientists, and drug
development professionals on the safe handling and disposal of 2-Methyl-3-hexyne.

Hazard Identification and GHS Classification

Based on analogous compounds, 2-Methyl-3-hexyne is anticipated to be classified as follows:

Flammable Liquids: Category 2[1][2][3]

Aspiration Hazard: Category 1[1][4]

Skin Corrosion/Irritation: Category 2[2][4]

Serious Eye Damage/Eye Irritation: Category 2[2][4]

Specific target organ toxicity (single exposure): Category 3 (Respiratory system)[2][4]

Signal Word: Danger[1][2]
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Hazard Statements:

o H225: Highly flammable liquid and vapor.[1][2][3]

» H304: May be fatal if swallowed and enters airways.[1][4]
e H315: Causes skin irritation.[2][4]

e H319: Causes serious eye irritation.[2][4]

o H335: May cause respiratory irritation.[2][4]

Physical and Chemical Properties

The following table summarizes the known quantitative data for 2-Methyl-3-hexyne.

Property Value

CAS Number 36566-80-0[5]

Molecular Formula C7H12[5][6]

Molecular Weight 96.17 g/mol [5][6]

Boiling Point 95.2°C to 97.1°C[7]

Melting Point -116.6°C[7]

Density 0.7204 to 0.752 g/cm3[7]

Vapor Pressure 48.4 mmHg at 25°C[7]

Water Solubility 173.1 mg/L at 25°C[7][8]

Flash Point -14°C (estimated based on 3-Hexyne)

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is critical when handling 2-Methyl-3-hexyne.
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Protection Type

Recommended Equipment

Specifications & Rationale

Eye and Face Protection

Chemical splash goggles and

a face shield.

Must meet OSHA 29 CFR
1910.133 or European
Standard EN166. A face shield
is necessary when there is a
risk of splashing.[1][2]

Hand Protection

Chemical-resistant gloves
(Nitrile or Neoprene

recommended).

Inspect gloves for integrity
before each use. Given the
flammable and skin-irritating
nature of the compound,
robust glove protection is

essential.[9]

Skin and Body Protection

Flame-retardant lab coat and
chemical-resistant apron or

coveralls.

To prevent skin contact and
provide protection from fire
hazards.[1]

Respiratory Protection

Use in a well-ventilated area,
preferably a chemical fume
hood.

If ventilation is inadequate or
for emergency situations, a
NIOSH/MSHA approved
respirator with an appropriate
cartridge for organic vapors
should be used.[1]

Operational Plan: Step-by-Step Handling

Procedures

Adherence to a strict operational protocol is paramount to ensure safety.

e Preparation:

o Work in a well-ventilated chemical fume hood.[10]

o Ensure an emergency eyewash station and safety shower are readily accessible.[2]
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o Remove all potential ignition sources (e.g., open flames, hot plates, static electricity
sources).[1][2]

o Use non-sparking tools and explosion-proof equipment.[1][2]

e Handling:
o Ground and bond containers when transferring the liquid to prevent static discharge.[1][2]
o Keep the container tightly closed when not in use.[1][2]
o Avoid inhalation of vapors and contact with skin and eyes.[1][2]

e Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area designated for
flammable liquids.[1][2]

o Keep away from heat, sparks, and open flames.[1][2]

o Incompatible materials to avoid include strong oxidizing agents, strong acids, and strong
bases.[2][4]

Disposal Plan
Proper disposal of 2-Methyl-3-hexyne and contaminated materials is essential.
» Waste Collection:

o Collect waste in a suitable, labeled, and tightly sealed container. The container should be
compatible with flammable organic liquids.

o Do not mix with other waste streams unless compatibility is confirmed. Specifically, avoid
mixing with heavy metal waste to prevent the formation of explosive acetylides.[11]

» Quenching of Reactive Waste (for reaction mixtures):

o Terminal alkynes can form explosive acetylides. While 2-Methyl-3-hexyne is an internal
alkyne and less prone to this, caution should still be exercised, especially if reaction
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conditions could lead to the formation of reactive byproducts.

o For reaction residues, a quenching step may be necessary. This should be done in a fume
hood, under an inert atmosphere, and at a controlled temperature (e.g., 0°C). Acommon
method is the slow addition of a proton source like an alcohol (e.g., isopropanol) followed
by water.[10]

» Final Disposal:

o Unused or expired 2-Methyl-3-hexyne should be disposed of in its original container,
securely sealed, and labeled as hazardous waste.[10]

o Quenched reaction mixtures should be transferred to a designated hazardous waste
container, clearly labeled with all constituents.[10]

o Arrange for pickup by your institution's EHS department or a licensed hazardous waste
disposal service.[10]

o Never dispose of 2-Methyl-3-hexyne down the drain or in the regular trash.[11]

Experimental Protocols

Detailed experimental protocols involving 2-Methyl-3-hexyne should be developed in
consultation with your institution's safety office. These protocols should incorporate the specific
handling and disposal procedures outlined in this document.

Mandatory Visualization
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Safe Handling Workflow for 2-Methyl-3-hexyne
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Caption: Logical workflow for the safe handling and disposal of 2-Methyl-3-hexyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hexyne]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-2-methyl-3-hexyne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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